5-(4-Chlorophenyl)-2-hydroxypyridine
Overview
Description
5-(4-Chlorophenyl)-2-hydroxypyridine, also known as 5-Chloro-2-hydroxypyridine, is a heterocyclic aromatic compound that has been studied for its potential applications in various scientific fields. It is a colorless solid with a molecular weight of 177.58 g/mol and a melting point of 116-118 °C. This compound is of interest due to its unique chemical structure, which contains both a hydroxyl and a chlorine group. It has been studied for its potential applications in organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Material Science Research
The compound has been used in material science research, particularly in the study of molecular structures, electronics, and spectroscopy . It has been synthesized and characterized using UV-Visible, FT-IR, 1H NMR, and 13C NMR spectroscopic methods . The molecular structure, optimized geometrical parameters, and vibrational assignments have been established using density functional theory (DFT) .
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as “5-(4-Chlorophenyl)-2-hydroxypyridine”, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified . The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated .
Synthesis of New Derivatives
Starting from 4-chlorobenzoic acid, new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized . This process involved esterification of 4-chlorobenzoic acid with methanol, subsequent hydrazination, salt formation, and cyclization .
Antiviral Activity
The compound has been used in the synthesis of new derivatives with potential antiviral activity . The importance of suitably substituted aryl substituents was evident when their inhibitory activity was compared .
properties
IUPAC Name |
5-(4-chlorophenyl)-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO/c12-10-4-1-8(2-5-10)9-3-6-11(14)13-7-9/h1-7H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CICHMBLPJGYPGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CNC(=O)C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00437498 | |
Record name | 5-(4-CHLOROPHENYL)-2-HYDROXYPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00437498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)-2-hydroxypyridine | |
CAS RN |
76053-43-5 | |
Record name | 5-(4-CHLOROPHENYL)-2-HYDROXYPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00437498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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